Cas no 1825657-02-0 (N-(1-Cyanocyclobutyl)-2-methyl-5-phenyl-1,2,4-triazole-3-carboxamide)

• Product name: N-(1-Cyanocyclobutyl)-2-methyl-5-phenyl-1,2,4-triazole-3-carboxamide
• CAS No: 1825657-02-0
• MF: C₁₅H₁₅N₅O
• MW: 281.312502145767
• CID: 5453086
• PubChem ID: 121526835

N-(1-Cyanocyclobutyl)-2-methyl-5-phenyl-1,2,4-triazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-Cyanocyclobutyl)-1-methyl-3-phenyl-1H-1,2,4-triazole-5-carboxamide
• N-(1-CYANOCYCLOBUTYL)-2-METHYL-5-PHENYL-1,2,4-TRIAZOLE-3-CARBOXAMIDE
• 1825657-02-0
• EN300-26687953
• AKOS030646543
• Z2027533324
• N-(1-Cyanocyclobutyl)-2-methyl-5-phenyl-1,2,4-triazole-3-carboxamide

• Inchi： 1S/C15H15N5O/c1-20-13(14(21)18-15(10-16)8-5-9-15)17-12(19-20)11-6-3-2-4-7-11/h2-4,6-7H,5,8-9H2,1H3,(H,18,21)
• InChI Key： MPSKLIJEYNAXNH-UHFFFAOYSA-N
• SMILES： O=C(C1=NC(C2C=CC=CC=2)=NN1C)NC1(C#N)CCC1

Computed Properties

• Exact Mass: 281.12766012g/mol
• Monoisotopic Mass: 281.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6Ų
• XLogP3: 1.8

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.92±0.20(Predicted)

Additional information on N-(1-Cyanocyclobutyl)-2-methyl-5-phenyl-1,2,4-triazole-3-carboxamide

Comprehensive Overview of N-(1-Cyanocyclobutyl)-2-methyl-5-phenyl-1,2,4-triazole-3-carboxamide (CAS No. 1825657-02-0)

N-(1-Cyanocyclobutyl)-2-methyl-5-phenyl-1,2,4-triazole-3-carboxamide (CAS No. 1825657-02-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the 1,2,4-triazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a cyanocyclobutyl moiety and a phenyl group in its structure enhances its reactivity and makes it a promising candidate for further study in drug discovery and material science.

In recent years, researchers have focused on the synthesis and optimization of triazole derivatives, driven by their broad-spectrum applications. The compound N-(1-Cyanocyclobutyl)-2-methyl-5-phenyl-1,2,4-triazole-3-carboxamide stands out due to its potential as a building block for small-molecule inhibitors and enzyme modulators. Its molecular framework allows for interactions with various biological targets, making it a subject of interest in the development of therapeutic agents for conditions such as inflammation, metabolic disorders, and infectious diseases.

The CAS No. 1825657-02-0 identifier is crucial for researchers and regulatory bodies to track and reference this compound accurately. Its chemical structure features a triazole core linked to a carboxamide group, which is further modified with a cyanocyclobutyl substituent. This combination of functional groups contributes to its stability and solubility, key factors in its potential applications. The compound's molecular weight and logP value are also critical parameters for pharmacokinetic studies, as they influence its absorption and distribution in biological systems.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for complex organic molecules like N-(1-Cyanocyclobutyl)-2-methyl-5-phenyl-1,2,4-triazole-3-carboxamide. Researchers are increasingly adopting green chemistry principles to minimize waste and reduce the environmental impact of chemical synthesis. This compound's synthesis often involves multi-step reactions, including cyclization and amide coupling, which can be optimized for higher yields and lower energy consumption.

Another area of interest is the compound's potential role in precision medicine. With the rise of personalized therapeutics, there is a growing demand for molecules that can selectively target specific pathways or enzymes. The 1,2,4-triazole scaffold in N-(1-Cyanocyclobutyl)-2-methyl-5-phenyl-1,2,4-triazole-3-carboxamide has been studied for its ability to interact with protein kinases and G-protein-coupled receptors, making it a valuable tool for designing next-generation drugs.

From a commercial perspective, the demand for high-purity chemical intermediates like CAS No. 1825657-02-0 is on the rise, particularly in the pharmaceutical and agrochemical sectors. Suppliers and manufacturers are investing in advanced analytical techniques, such as HPLC and NMR spectroscopy, to ensure the quality and consistency of these compounds. Additionally, the compound's patent status and regulatory approvals are critical factors for its commercialization and widespread adoption.

In conclusion, N-(1-Cyanocyclobutyl)-2-methyl-5-phenyl-1,2,4-triazole-3-carboxamide (CAS No. 1825657-02-0) represents a fascinating area of research with significant potential in multiple industries. Its unique chemical properties, combined with the growing interest in targeted therapies and sustainable synthesis, position it as a compound worthy of further exploration. As scientific advancements continue, this molecule may play a pivotal role in addressing some of the most pressing challenges in healthcare and material science.